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Compound of Interest

Compound Name: 2-Bromo-4-butanolide

Cat. No.: B017668

Technical Guide: Physical Properties of 2-
Bromo-4-butanolide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Bromo-4-butanolide, a key intermediate in various organic syntheses. The document details
the compound's melting and boiling points, outlines standard experimental protocols for their
determination, and presents a logical workflow for the compilation of this information.

Core Physical Properties

2-Bromo-4-butanolide, with the CAS number 5061-21-2, is a halogenated derivative of y-
butyrolactone.[1] At room temperature, it is typically a colorless to pale yellow liquid.[1][2] The
guantitative physical data for 2-Bromo-4-butanolide are summarized in the table below.
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Physical Property Value Notes

Some sources report a

significantly higher melting
Melting Point 25°C point, which may be

attributable to a different

isomer or impurity profile.

o . Measured at a reduced
Boiling Point 138 °C
pressure of 6 mmHg.[3][4][5]

Experimental Protocols

Precise determination of physical constants such as melting and boiling points is critical for the
characterization and quality control of chemical compounds. The following sections describe
standard methodologies applicable to the determination of these properties for 2-Bromo-4-
butanolide.

Melting Point Determination

The melting point of a compound is the temperature at which it transitions from a solid to a
liquid state. For a substance like 2-Bromo-4-butanolide, which has a melting point near room
temperature, careful control of the heating rate is crucial for an accurate measurement.

Methodology: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of finely powdered, solid 2-Bromo-4-butanolide is
packed into a capillary tube to a height of 2-4 mm. The tube is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus, such
as a Mel-Temp apparatus or a Thiele tube filled with a suitable heating oil.[6][7] The
apparatus is equipped with a calibrated thermometer or a digital temperature probe.

e Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[6]

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
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has transformed into a clear liquid is recorded as the end of the melting range. A sharp
melting range (typically 0.5-1 °C) is indicative of a pure compound.[6][7]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. As 2-Bromo-4-butanolide’s boiling point is reported at a

reduced pressure, a vacuum distillation setup or a micro-boiling point method is appropriate.

Methodology: Micro-Boiling Point Determination

Sample Preparation: A small volume (a few milliliters) of 2-Bromo-4-butanolide is placed in
a small test tube or fusion tube.[8][9]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed within the test
tube containing the sample. The test tube is then attached to a thermometer and placed in a
heating bath (e.g., a Thiele tube or an aluminum block). For measurements at reduced
pressure, the apparatus would be connected to a vacuum source with a manometer to
monitor the pressure.

Heating: The heating bath is gently and uniformly heated.[8]

Observation and Recording: As the liquid heats, a stream of bubbles will emerge from the
open end of the inverted capillary tube. The heat source is then removed, and the liquid is
allowed to cool slowly. The temperature at which the liquid begins to enter the capillary tube
is recorded as the boiling point at the measured pressure.[10]

Workflow for Technical Guide Preparation

The following diagram illustrates the logical process undertaken to gather and present the

information within this technical guide.
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Caption: Logical workflow for the preparation of the technical guide on the physical properties
of 2-Bromo-4-butanolide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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